CITRONELLYL CAPROATE
CITRONELLYL CAPROATE
Citronellyl hexanoate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl hexanoate has been primarily detected in urine. Within the cell, citronellyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl hexanoate has a fine, floral, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
10580-25-3
VCID:
VC0080941
InChI:
InChI=1S/C16H30O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3/h9,15H,5-8,10-13H2,1-4H3
SMILES:
CCCCCC(=O)OCCC(C)CCC=C(C)C
Molecular Formula:
C16H30O2
Molecular Weight:
254.41 g/mol
CITRONELLYL CAPROATE
CAS No.: 10580-25-3
Main Products
VCID: VC0080941
Molecular Formula: C16H30O2
Molecular Weight: 254.41 g/mol
| CAS No. | 10580-25-3 |
|---|---|
| Product Name | CITRONELLYL CAPROATE |
| Molecular Formula | C16H30O2 |
| Molecular Weight | 254.41 g/mol |
| IUPAC Name | 3,7-dimethyloct-6-enyl hexanoate |
| Standard InChI | InChI=1S/C16H30O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3/h9,15H,5-8,10-13H2,1-4H3 |
| Standard InChIKey | KNYRCCKTQMBSFP-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCCC(C)CCC=C(C)C |
| Canonical SMILES | CCCCCC(=O)OCCC(C)CCC=C(C)C |
| Description | Citronellyl hexanoate belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Citronellyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Citronellyl hexanoate has been primarily detected in urine. Within the cell, citronellyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Citronellyl hexanoate has a fine, floral, and fruity taste. |
| PubChem Compound | 114416 |
| Last Modified | Nov 11 2021 |
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